Cas no 59718-47-7 (Cyclopropanecarboxylic acid, 2-(1-methylethenyl)-)

• Product Name: Cyclopropanecarboxylic acid, 2-(1-methylethenyl)-
• CAS No: 59718-47-7
• MF: C₇H₁₀O₂
• MW: 126.153102397919
• CID: 6134346
• PubChem ID: 12261405
• Update Time: 2024-03-01

Cyclopropanecarboxylic acid, 2-(1-methylethenyl)- Chemical and Physical Properties

Names and Identifiers

• Cyclopropanecarboxylic acid, 2-(1-methylethenyl)-
• 59718-47-7
• 2-(prop-1-en-2-yl)cyclopropane-1-carboxylic acid
• AKOS006378258
• EN300-1838861

• Inchi： 1S/C7H10O2/c1-4(2)5-3-6(5)7(8)9/h5-6H,1,3H2,2H3,(H,8,9)
• InChI Key： DKWMSPCOLRRBOQ-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)CC1C(C)=C

Computed Properties

• Exact Mass: 126.068079557g/mol
• Monoisotopic Mass: 126.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.0380 g/cm3
• Boiling Point: 116-118 °C(Press: 15 Torr)
• pka: 4.61±0.11(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Cyclopropanecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Cyclopropanecarboxylic acids and derivatives Cyclopropanecarboxylic acids